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Compound of Interest

Compound Name: 4-Butoxy-2H-1-benzopyran-2-one

CAS No.: 71386-90-8

Cat. No.: B1280250

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Butoxy-2H-1-benzopyran-2-one, also known as 4-butoxycoumarin, is a derivative of

coumarin, a naturally occurring benzopyrone. This technical guide provides a comprehensive

overview of the fundamental properties, synthesis, spectral characterization, and potential

applications of 4-Butoxy-2H-1-benzopyran-2-one. The information presented herein is

intended to serve as a valuable resource for researchers and professionals engaged in

chemical synthesis, drug discovery, and materials science.

Chemical and Physical Properties
4-Butoxy-2H-1-benzopyran-2-one is a white to off-white solid at room temperature.[1] It

belongs to the coumarin class of compounds, which are characterized by a benzopyran-2-one

core structure.[2] The butoxy group at the 4-position significantly influences its physicochemical

properties compared to the parent coumarin molecule.
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Structure and Nomenclature
IUPAC Name: 4-butoxy-2H-1-benzopyran-2-one

Synonyms: 4-Butoxycoumarin, 4-Butoxy-2H-chromen-2-one[1]

CAS Number: 71386-90-8[1]

Molecular Formula: C₁₃H₁₄O₃[1][3]

Molecular Weight: 218.25 g/mol [1][3]

Caption: Chemical structure of 4-Butoxy-2H-1-benzopyran-2-one.

Physical Properties
While experimental data for some physical properties of 4-Butoxy-2H-1-benzopyran-2-one
are not readily available in the literature, estimations based on its structure and data from

related compounds can be made. It is recommended to store this compound in a refrigerator at

2-8°C.[1]

Property Value Source

Appearance White to Off-White Solid [1]

Molecular Weight 218.25 g/mol [1][3]

Melting Point Not available

Boiling Point Not available

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone. Limited

solubility in water is

anticipated.

General chemical principles

Synthesis of 4-Butoxy-2H-1-benzopyran-2-one
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The synthesis of 4-alkoxycoumarins can be achieved through several methods. A common and

effective approach is the Williamson ether synthesis, starting from 4-hydroxycoumarin and an

appropriate alkyl halide.

Williamson Ether Synthesis
This method involves the O-alkylation of the hydroxyl group of 4-hydroxycoumarin. The

reaction proceeds via an Sₙ2 mechanism.[4][5]

4-Hydroxycoumarin

Reaction Mixture

Base (e.g., K2CO3)

1-Bromobutane

Solvent (e.g., Acetone)

RefluxHeat Work-up and Purification 4-Butoxy-2H-1-benzopyran-2-one

Click to download full resolution via product page

Caption: Williamson ether synthesis of 4-Butoxy-2H-1-benzopyran-2-one.

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-hydroxycoumarin (1 equivalent) in a suitable solvent such as acetone

or DMF.

Addition of Base: Add a base, for instance, anhydrous potassium carbonate (K₂CO₃, 1.5-2

equivalents), to the solution. The base deprotonates the hydroxyl group of 4-

hydroxycoumarin to form the more nucleophilic phenoxide.

Addition of Alkylating Agent: To the stirred suspension, add 1-bromobutane (1.1-1.2

equivalents) dropwise at room temperature.
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Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours

(typically 4-8 hours). Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter off

the inorganic salts. Evaporate the solvent from the filtrate under reduced pressure.

Purification: Dissolve the crude product in a suitable organic solvent like dichloromethane

and wash with water to remove any remaining salts and base. Dry the organic layer over

anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The final product

can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Spectral Data and Characterization
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

4-Butoxy-2H-1-benzopyran-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the benzopyran ring system, a singlet for the proton at the C3 position,

and signals corresponding to the butoxy group (a triplet for the terminal methyl group, a

sextet for the adjacent methylene group, a quintet for the next methylene group, and a triplet

for the methylene group attached to the oxygen).

¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the 13 carbon

atoms in the molecule. The carbonyl carbon (C2) is expected to resonate at a downfield

chemical shift (typically in the range of 160-170 ppm). The carbons of the aromatic ring and

the vinylic carbons will appear in the aromatic region (approximately 100-160 ppm), while the

aliphatic carbons of the butoxy group will be observed in the upfield region. A reference to

the ¹³C NMR spectrum of a related compound, 7-butoxy-2H-1-benzopyran-2-one, is available

on PubChem.[6]

Infrared (IR) Spectroscopy
The IR spectrum of 4-Butoxy-2H-1-benzopyran-2-one is predicted to exhibit characteristic

absorption bands. A strong absorption band corresponding to the C=O stretching of the lactone
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carbonyl group is expected around 1700-1750 cm⁻¹. Other significant peaks would include

those for C=C stretching of the aromatic ring and the pyranone ring (around 1500-1650 cm⁻¹),

and C-O stretching vibrations for the ether linkage and the lactone (around 1000-1300 cm⁻¹).

Mass Spectrometry (MS)
The mass spectrum of 4-Butoxy-2H-1-benzopyran-2-one should show a molecular ion peak

(M⁺) at m/z = 218, corresponding to its molecular weight. The fragmentation pattern would

likely involve the loss of the butoxy group or parts of it, as well as fragmentation of the

benzopyranone ring.

Applications and Research Interest
4-Butoxy-2H-1-benzopyran-2-one serves as a valuable intermediate in organic synthesis and

a scaffold in medicinal chemistry.

Synthetic Intermediate: It is a key precursor in the preparation of regiospecific 4-O-alkyl

tetronates.[1]

Fungicidal Activity: This compound and other benzopyranone derivatives are studied for their

potential as fungicides.[1]

Drug Discovery: The coumarin scaffold is present in many biologically active compounds.

The introduction of a butoxy group at the 4-position can modulate the lipophilicity and

pharmacokinetic properties of the molecule, making it an interesting candidate for drug

development programs.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 4-Butoxy-2H-1-benzopyran-2-one is

not readily available, safety precautions should be based on the data for the parent compound,

coumarin, and general laboratory safety practices.

The parent compound, 2H-1-benzopyran-2-one (coumarin), is classified as toxic if swallowed or

in contact with skin and may cause an allergic skin reaction. It is important to handle 4-Butoxy-
2H-1-benzopyran-2-one with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume
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hood. Avoid inhalation of dust and contact with skin and eyes. In case of accidental exposure,

follow standard first-aid procedures. For a related compound, 4-Oxo-4H-1-benzopyran-2-

carboxylic acid, it is noted that it causes eye, skin, and respiratory tract irritation.[7]

Conclusion
4-Butoxy-2H-1-benzopyran-2-one is a versatile coumarin derivative with significant potential

in synthetic and medicinal chemistry. This guide has provided a detailed overview of its

fundamental properties, a reliable synthetic route, and an outline of its spectral characteristics

and applications. Further research into the biological activities and material properties of this

compound is warranted and is expected to uncover new and valuable applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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